N-(2-cyanophenyl)-4-[(2-methyl-2-propen-1-yl)oxy]benzamide

• IUPAC Name: N-(2-cyanophenyl)-4-(2-methylprop-2-enoxy)benzamide
• InChI: InChI=1S/C18H16N2O2/c1-13(2)12-22-16-9-7-14(8-10-16)18(21)20-17-6-4-3-5-15(17)11-19/h3-10H,1,12H2,2H3,(H,20,21)
• InChI Key: GUMQFDPUMZJBOR-UHFFFAOYSA-N
• Canonical SMILES: CC(=C)COC1=CC=C(C=C1)C(=O)NC2=CC=CC=C2C#N
• Molecular Formula: C18H16N2O2
• Molecular Weight: 292.3 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. It would likely have a complex three-dimensional structure due to the presence of the benzene rings and the various functional groups. The exact structure could be determined using techniques such as X-ray crystallography or NMR spectroscopy.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its specific structure and the conditions under which the reactions are carried out. The benzamide and cyanophenyl groups could potentially undergo a variety of reactions, including nucleophilic substitution, electrophilic substitution, and others.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be determined by its specific structure. These might include its melting point, boiling point, solubility in various solvents, and reactivity with other chemicals.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. It’s important to handle all chemicals with care and to follow appropriate safety protocols. Without specific information, it’s difficult to provide detailed safety and hazard information.

Future Directions

The future directions for research on this compound would depend on its properties and potential uses. It could be studied for its potential applications in various fields, such as medicine, materials science, or chemical synthesis.